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Compound of Interest

Compound Name: 3-Oxetanamine

Cat. No.: B1311610 Get Quote

Essential Safety and Handling Guide for 3-
Oxetanamine
For researchers, scientists, and drug development professionals, ensuring the safe handling of

chemical reagents is a cornerstone of laboratory excellence. This guide delivers crucial,

immediate safety and logistical information for the proper use, storage, and disposal of 3-
Oxetanamine (CAS No: 21635-88-1). Adherence to these protocols is vital for personal safety

and environmental responsibility.

Quantitative Safety Data
A comprehensive understanding of a chemical's properties is the first step toward safe

handling. The following table summarizes key quantitative data for 3-Oxetanamine.
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Property Value Source

Molecular Formula C3H7NO [1][2]

Molecular Weight 73.09 g/mol [1][2]

Density 1.042 g/mL at 25 °C [3]

Boiling Point No data available [1]

Melting Point No data available [1]

Flash Point 54.44 °C (130.0 °F) [3]

Refractive Index n20/D 1.453 [3]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
When handling 3-Oxetanamine, a complete suite of personal protective equipment is

mandatory to prevent exposure.[1]

Protection Type Required Equipment Specifications & Rationale

Eye and Face Protection Safety goggles
Provides essential protection

against splashes.

Hand Protection Chemical-resistant gloves Prevents direct skin contact.[1]

Body Protection Laboratory coat

Protects clothing and

underlying skin from potential

spills.[1]

Respiratory Protection Approved mask/respirator

Necessary when working

outside of a chemical fume

hood or if there is a risk of

inhalation.[1]

Operational Plan: From Receipt to Disposal
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A systematic approach to handling 3-Oxetanamine minimizes risks. The following workflow

outlines the key steps for safe management of this chemical within a laboratory setting.

Receiving and Storage

Handling and Use

Waste Management and Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Tightly Closed Container

Don Appropriate PPE

Work in a Chemical Fume Hood

Handle with Care

Collect Waste in a Labeled, Sealed Container

Dispose of Waste via Approved Channels

Clean Spills with Inert Absorbent Material

Click to download full resolution via product page
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Workflow for the safe handling of 3-Oxetanamine.

Experimental Protocol for Handling:

Preparation: Before handling, ensure that a chemical fume hood is certified and operational.

[1] Have all necessary equipment and reagents ready.

Personal Protective Equipment: Don the required PPE as detailed in the table above.

Handling: Conduct all work with 3-Oxetanamine inside a chemical fume hood to minimize

inhalation exposure.[1]

Storage: When not in use, store 3-Oxetanamine in a tightly closed container in a

refrigerated environment.[1]

Waste Disposal: Collect all waste containing 3-Oxetanamine in a designated, labeled, and

sealed container.[1] Dispose of the waste through your institution's hazardous waste

program.[4] Do not pour down the drain.[4]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an accidental exposure to 3-
Oxetanamine.
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Exposure Event

Immediate Response

Medical and Reporting

Exposure Occurs

Remove from Exposure Source

Flush Affected Area with Water for 15 mins

Remove Contaminated Clothing

Seek Immediate Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Logical workflow for responding to an exposure event.

First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers.[1] Seek medical attention.[1]

Skin Contact: Immediately wash the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[1] If irritation persists, seek medical

attention.[1]
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Inhalation: Move the individual to fresh air.[1] If breathing is difficult or symptoms persist,

seek medical attention.[1]

Ingestion: Wash out the mouth with water for at least 15 minutes.[1] Seek immediate medical

attention.[1]

Accidental Release Measures:

In the event of a spill, wear appropriate personal protective equipment, including a respirator.[1]

Mix the spilled material with sand or another inert absorbent and sweep it up.[1] Place the

absorbed material in a tightly closed container for disposal.[1] Prevent the material from

entering drains or water courses.[1]

Fire-Fighting Measures:

In case of a fire, use dry powder or carbon dioxide extinguishers.[1] Firefighters should wear

protective clothing and self-contained breathing apparatus.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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